Cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester

• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol
• IUPAC Name: ethyl 2-cyano-2-[(2-methoxyacetyl)amino]acetate
• InChI: InChI=1S/C8H12N2O4/c1-3-14-8(12)6(4-9)10-7(11)5-13-2/h6H,3,5H2,1-2H3,(H,10,11)
• InChI Key: OXAHTDLJEISIAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C#N)NC(=O)COC

Description

Cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of aminocyanacetic acid ethyl ester (1.00 g, 7.80 mmol) in dichloromethane (15.00 ml) was cooled to 0° C. and treated with pyridine (0.62 g, 7.80 mmol). Methoxy-acetyl chloride (0.85 g, 7.80 mmol) was added dropwise during 15 min. The mixture was stirred for 5 min at 0° C., then warmed to room temperature and stirred for 10 min. The volatiles were evaporated, and the residue was redissolved in dichloromethane and washed twice with water. The organic layer was dried with sodium sulphate and evaporated. The residue was triturated in diisopropyl ether to yield cyano-(2-methoxy-acetylamino)-acetic acid ethyl ester (1.04 g, 66%), MS (ISP): m/e=201.1 (M+H+).